5-Iodo-2-(4-methylpiperazin-1-YL)pyrimidine

Specification

• Molecular Formula: C9H13IN4
• Molecular Weight: 304.13 g/mol
• IUPAC Name: 5-iodo-2-(4-methylpiperazin-1-yl)pyrimidine
• Standard InChI: InChI=1S/C9H13IN4/c1-13-2-4-14(5-3-13)9-11-6-8(10)7-12-9/h6-7H,2-5H2,1H3
• Standard InChI Key: SGRCRLFUASEGPZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=C(C=N2)I

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The core structure of 5-iodo-2-(4-methylpiperazin-1-yl)pyrimidine features a six-membered pyrimidine ring with two nitrogen atoms at positions 1 and 3. The iodine atom at position 5 introduces substantial electron-withdrawing effects, while the 4-methylpiperazine moiety at position 2 contributes steric bulk and basicity. This combination creates a polarized electronic environment, as evidenced by computational studies showing localized negative charge density near the iodine atom and positive charge distribution around the piperazine nitrogen atoms.

Key Physicochemical Parameters

The compound’s molecular weight is 304.13 g/mol, with a calculated partition coefficient (LogP) of 1.98, suggesting moderate lipophilicity suitable for blood-brain barrier penetration. Its solubility profile varies significantly with pH due to the basic piperazine group (pKa ≈ 7.1), exhibiting greater aqueous solubility under acidic conditions.

Property	Value
Molecular Formula	C₉H₁₃IN₄
Molecular Weight	304.13 g/mol
IUPAC Name	5-iodo-2-(4-methylpiperazin-1-yl)pyrimidine
SMILES	CN1CCN(CC1)C2=NC=C(C=N2)I
Melting Point	182–184°C (dec.)
Solubility (Water, 25°C)	2.3 mg/mL

Synthesis and Characterization

Synthetic Pathways

The synthesis typically begins with 2-chloropyrimidine as the starting material. In a representative procedure:

• Iodination: Treatment with iodine monochloride (ICl) in the presence of a base (e.g., potassium carbonate) yields 5-iodo-2-chloropyrimidine.

• Piperazine Substitution: Reacting the intermediate with 4-methylpiperazine under nucleophilic aromatic substitution conditions (80–100°C, DMF solvent) installs the piperazine group.

• Purification: Column chromatography (silica gel, ethyl acetate/hexane gradient) achieves >95% purity, as verified by HPLC.

Key challenges include controlling exothermic reactions during iodination and minimizing byproducts from competing substitution sites. Recent optimizations using microwave-assisted synthesis reduced reaction times from 12 hours to 45 minutes while maintaining yields above 80%.

Analytical Characterization

1H NMR spectra show distinct signals for the piperazine protons (δ 2.20–3.38 ppm) and pyrimidine aromatic protons (δ 6.15–8.00 ppm). The iodine atom’s presence is confirmed by a characteristic [M+H]+ peak at m/z 305.03 in high-resolution mass spectrometry (HRMS), with isotopic patterns matching expected iodine distributions. X-ray crystallography reveals a planar pyrimidine ring with a dihedral angle of 12.7° between the piperazine and pyrimidine planes, suggesting limited conjugation between the substituents.

Computational Modeling and Drug Design

Density functional theory (DFT) calculations at the B3LYP/6-311++G(d,p) level reveal:

• HOMO localization on the iodine atom (−5.34 eV)

• LUMO centered on the pyrimidine ring (−1.89 eV)

• Global electrophilicity index (ω) of 1.67 eV, indicating moderate electrophilic character

These properties suggest susceptibility to nucleophilic attack at position 4, guiding derivatization strategies. Quantitative structure-activity relationship (QSAR) models highlight the critical role of iodine’s van der Waals radius (1.98 Å) in optimizing target binding.

Pharmacokinetic Considerations

Preliminary ADMET predictions using SwissADME indicate:

• High gastrointestinal absorption (85% bioavailability)

• CYP3A4-mediated metabolism (t₁/₂ = 3.2 h)

• Low hepatotoxicity risk (ToxScore = 0.22)